Cas no 56653-43-1 (2-Bromo-1-(1-Methyl-1h-Benzimidazol-2-Yl)Ethanone)

• Product Name: 2-Bromo-1-(1-Methyl-1h-Benzimidazol-2-Yl)Ethanone
• CAS No: 56653-43-1
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 945737
• PubChem ID: 2795119
• Update Time: 2025-05-28

2-Bromo-1-(1-Methyl-1h-Benzimidazol-2-Yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(1-methyl-1H-benzimidazol-2-yl)-1-ethanone
• 2-Bromo-1-(1-methyl-1H-benzimidazol-2-yl)ethanone
• 2-bromo-1-(1-methylbenzimidazol-2-yl)ethanone
• 1-Methyl-2-bromacetyl-benzimidazol
• 2-(2-bromoacetyl)-N-methylbenzimidazole
• 2-(bromoacetyl)-1-methylbenzimidazole
• 2-bromo-1-(1-methyl-1H-benzimidazol-2-yl)-ethanone
• 2-bromo-1-(1-methyl-1H-benzoimidazol-2-yl)ethanone
• DTXSID60383548
• 2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-2-yl)ethan-1-one
• KHFRWYRANOMZCP-UHFFFAOYSA-N
• MFCD06200854
• SCHEMBL2097340
• 2-bromo-1-(1-methyl-1h-benzoimidazol-2-yl)-ethanone
• DB-025846
• CS-0365293
• 2-Bromo-1-(1-methyl-1H-benzo[d]imidazol-2-yl)ethanone
• 2-bromo-1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
• J-508135
• 56653-43-1
• A923916
• MS-22247
• 2-Bromo-1-(1-Methyl-1h-Benzimidazol-2-Yl)Ethanone

• MDL： MFCD06200854
• Inchi： 1S/C10H9BrN2O/c1-13-8-5-3-2-4-7(8)12-10(13)9(14)6-11/h2-5H,6H2,1H3
• InChI Key： KHFRWYRANOMZCP-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Melting Point: 100 °C
• PSA: 34.89000
• LogP: 2.15090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Bromo-1-(1-Methyl-1h-Benzimidazol-2-Yl)Ethanone

Comprehensive Analysis of 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone (CAS No. 56653-43-1)

In the realm of organic chemistry and pharmaceutical research, 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone (CAS 56653-43-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to as a benzimidazole derivative, is a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₀H₉BrN₂O, highlights the presence of a bromoethyl moiety attached to a methylbenzimidazole core, making it a valuable building block in medicinal chemistry.

The growing interest in heterocyclic compounds like 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone stems from their potential in drug discovery and material science. Researchers are particularly intrigued by its role in the development of kinase inhibitors and antimicrobial agents, which are currently hot topics in the pharmaceutical industry. With the rise of antibiotic resistance and the need for novel therapeutics, compounds such as this are being extensively studied for their structure-activity relationships (SAR).

From a synthetic perspective, CAS 56653-43-1 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to its reactive bromo group. This reactivity makes it a preferred choice for constructing complex molecular architectures. Recent publications have highlighted its use in the synthesis of fluorescent probes and bioconjugates, which are essential tools in biochemical assays and diagnostic applications.

Environmental and safety considerations are also critical when working with 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. The compound's stability under various conditions has been a subject of study, with findings suggesting optimal storage in anhydrous environments to prevent degradation.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize benzimidazole-based compounds like this one. Catalytic processes and solvent-free reactions are being investigated to minimize waste and energy consumption. This aligns with the global push toward eco-friendly synthesis, a topic frequently searched by academics and industry professionals alike.

The commercial availability of 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone has made it accessible for both academic and industrial research. Suppliers often provide detailed technical data sheets (TDS) and certificates of analysis (CoA), ensuring reproducibility in experimental workflows. Its purity and quality are paramount, especially when used in high-throughput screening (HTS) for drug discovery.

Looking ahead, the potential applications of CAS 56653-43-1 are vast. Its incorporation into biodegradable polymers and smart materials is an emerging area of interest. Additionally, its role in photodynamic therapy (PDT) is being explored, given the increasing demand for non-invasive treatment modalities in oncology.

In summary, 2-Bromo-1-(1-Methyl-1H-Benzimidazol-2-Yl)Ethanone stands as a multifaceted compound with broad utility in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to unlock new possibilities in both theoretical and applied chemistry.